2-((1-(2-methoxyethyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide

• IUPAC Name: 2-[1-(2-methoxyethyl)-5-(4-methoxyphenyl)imidazol-2-yl]sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C19H22N4O3S2/c1-13-11-27-18(21-13)22-17(24)12-28-19-20-10-16(23(19)8-9-25-2)14-4-6-15(26-3)7-5-14/h4-7,10-11H,8-9,12H2,1-3H3,(H,21,22,24)
• InChI Key: YNWAKOCBXXLCPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CSC2=NC=C(N2CCOC)C3=CC=C(C=C3)OC
• Molecular Formula: C19H22N4O3S2
• Molecular Weight: 418.5 g/mol

Description

2-((1-(2-methoxyethyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C19H22N4O3S2 and its molecular weight is 418.53. The purity is usually 95%.
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Scientific Research Applications

Anticancer Properties

The synthesis and biological evaluation of thiazole derivatives, including structures similar to the chemical compound , have demonstrated anticancer activity. For example, compounds were synthesized and evaluated for their antitumor activities against various cancer cell lines. A study reported that certain derivatives showed high selectivity and significant apoptosis-inducing effects in human lung adenocarcinoma cells, highlighting their potential as anticancer agents (A. Evren, L. Yurttaş, Busra Eksellı, Gülşen Akalın-Çiftçi, 2019).

Anticonvulsant Activity

Research on omega-(1H-imidazol-1-yl)-N-phenylalkanoic acid amide derivatives, closely related to the chemical compound of interest, has revealed their anticonvulsant activity. These compounds have been tested against seizures induced by maximal electroshock (MES), with some showing significant activity, indicating their potential application in treating convulsive disorders (Zeynep Aktürk, F. Kılıç, K. Erol, Varol Pabuccuoglu, 2002).

Imaging and Diagnostic Applications

Imidazopyridine- and purine-thioacetamide derivatives, which include structural motifs similar to the target compound, have been synthesized for potential use as PET tracers for imaging nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1). These compounds, developed with carbon-11 labeling, demonstrate the utility of such chemicals in diagnostic imaging and the study of disease mechanisms (Mingzhang Gao, Min Wang, Q. Zheng, 2016).

Antimicrobial and Anti-Inflammatory Applications

The synthesis of acetamido pyrrolyl azoles has shown that these compounds possess antimicrobial and anti-inflammatory activities. This indicates that derivatives of the chemical compound could potentially be developed into new therapeutic agents for treating infections and inflammatory conditions (D. Sowmya, S. S. Basha, P. U. M. Devi, Yerraguravagari Lavanyalatha, A. Padmaja, V. Padmavathi, 2017).